Beta-nicotinamide adenine dinucleotide phosphate tetrasodium salt (reduced form)

• IUPAC Name: tetrasodium;[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-5-[[[[(2R,3S,4R,5R)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] phosphate;tetrahydrate
• InChI: InChI=1S/C21H30N7O17P3.4Na.4H2O/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32;;;;;;;;/h1,3-4,7-8,10-11,13-16,20-21,29-31H,2,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35);;;;;4*1H2/q;4*+1;;;;/p-4/t10-,11-,13-,14-,15-,16-,20-,21-;;;;;;;;/m1......../s1
• InChI Key: MJMNMZORBRTNGP-NFOLICFBSA-J
• Canonical SMILES: C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)([O-])OP(=O)([O-])OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)([O-])[O-])O)O)O.O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• Isomeric SMILES: C1C=CN(C=C1C(=O)N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)([O-])OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)([O-])[O-])O)O)O.O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C21H34N7Na4O21P3
• Molecular Weight: 905.4 g/mol
• CAS RN: 2646-71-1

Description

Beta-nicotinamide adenine dinucleotide phosphate tetrasodium salt (reduced form) is a useful research compound. Its molecular formula is C21H34N7Na4O21P3 and its molecular weight is 905.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• HMG-CoA Reductase Inhibitor Activity : A study developed a High-Performance Liquid Chromatography (HPLC) method to determine 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase inhibitor activity by measuring the concentration of Beta-nicotinamide adenine dinucleotide phosphate tetrasodium salt (reduced form) (C. Xiao, 2009).

• Enzyme Studies in Central Nervous System : This compound has been used to study enzyme localizations in the central nervous system, particularly in rat metencephalon and spinal cord (Sims et al., 1974).

• Studies in Thiobacillus Neapolitanus : Research indicates that Beta-nicotinamide adenine dinucleotide phosphate tetrasodium salt (reduced form) is formed rapidly in Thiobacillus neapolitanus and is essential for pyridine nucleotide reduction and carbohydrate synthesis (Roth et al., 1973).

• Synthesis of Labeled Nicotinamide Cofactors : It has been used in the synthesis of 14C-labeled nicotinamide cofactors, demonstrating its importance in various biochemical assays and studies (Markham et al., 2004).

• Role as a Coenzyme : This compound serves as a coenzyme for biological redox reactions, playing a vital role in various metabolic processes (Ohno & Ushida, 1986).

• Gluconeogenesis and Nitrogen Metabolite Repression : Studies have shown its involvement in gluconeogenesis and the regulation of nitrogen metabolite repression in Neurospora crassa (Dunn-Coleman et al., 1979).

• Biomimetic Cofactor Research : It is a key subject in the study of nicotinamide cofactor biomimetics, which are used in various biocatalytic reactions (Zachos et al., 2019).

• Electrochemical Reduction Studies : Its electrochemical reduction has been studied, providing insights into the regeneration of nicotinamide cofactors (Vuorilehto et al., 2004).